BENGHE Foundational & Exploratory
Check Availability & Pricing

N-Hydroxy-1-hydrazinecarboxamide:
Comprehensive Safety & Handling Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

N-hydroxy-1-
Compound Name:

hydrazinecarboxamide
CAS No.: 21520-79-6

Cat. No.: B1595866

Get Quote

Executive Summary & Chemical Identification

N-Hydroxy-1-hydrazinecarboxamide (CAS: 21520-79-6) is a specialized hydrazine derivative
utilized primarily in proteomics research and organic synthesis. Structurally related to both
hydroxyurea and semicarbazide, this compound presents a unique safety profile characterized
by potential genotoxicity and high reactivity.

Unlike standard laboratory reagents, this compound possesses the structural motifs of a
"alerting structure" for mutagenicity (hydrazine moiety + hydroxamic acid functionality).
Consequently, it must be handled with Occupational Exposure Band (OEB) 4 protocols until
definitive toxicological data proves otherwise.

Chemical Identity Table
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Parameter Detail
Chemical Name N-Hydroxy-1-hydrazinecarboxamide
CAS Number 21520-79-6

1-Hydroxysemicarbazide; N-
Synonyms ] ]
Hydroxyhydrazinecarboxamide

Molecular Formula

Molecular Weight 91.07 g/mol
Physical State White to off-white crystalline solid
N Soluble in DMSO, Methanol; sparingly soluble in
Solubility
water
. Hygroscopic; Sensitive to oxidation and
Stability

hydrolysis

Hazard Identification & Toxicology

Scientific Rationale: While specific GHS data for CAS 21520-79-6 is limited in public
repositories, its structural homology to Hydroxyurea (CAS 127-07-1) and Semicarbazide (CAS
57-56-7) mandates the application of the Precautionary Principle.

Inferred GHS Classification (Precautionary)

e Health Hazards:

o

Muta. 1B / Carc. 2: Suspected of causing genetic defects and cancer due to the hydrazine
pharmacophore, which can alkylate DNA.

o

Repr. 1B: Potential reproductive toxicant (inferred from Hydroxyurea teratogenicity).

[¢]

Acute Tox. 3 (Oral): Hydrazine derivatives often exhibit high acute toxicity.

[¢]

Skin Sens. 1: Potential for allergic contact dermatitis.

e Physical Hazards:
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o Reactive: Potential for exothermic decomposition if heated or mixed with strong oxidizers.

Mechanism of Toxicity

The N-hydroxy-hydrazine motif allows the compound to act as a nucleophile and a radical
generator.

o DNA Alkylation: Metabolic activation may generate electrophilic intermediates capable of
forming DNA adducts.

e Ribonucleotide Reductase Inhibition: Similar to hydroxyurea, it may quench the tyrosyl free
radical at the active site of ribonucleotide reductase, inhibiting DNA synthesis (S-phase
specific cytotoxicity).

Engineering Controls & Containment

Causality: Due to the potential for aerosolization of the solid powder and the genotoxic risk,
standard fume hoods are insufficient for powder handling.

Primary Containment:

o Powder Handling: Must be performed in a Class II, Type A2 (or higher) Biological Safety
Cabinet (BSC) or a Compounding Aseptic Containment Isolator (CACI).

¢ Solution Handling: Once dissolved, solutions may be handled in a standard chemical fume
hood with a face velocity of 100 fpm (0.5 m/s).

Secondary Containment:

o Transport of solid or solubilized material between rooms must be done in sealed, shatter-
resistant secondary containers.

Personal Protective Equipment (PPE) Matrix

Trustworthiness: This protocol relies on "layering" protection to prevent dermal absorption,
which is a primary route of entry for hydrazine derivatives.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Body Part

PPE Requirement

Rationale

Respiratory

N95/P100 Respirator (if
outside BSC) or PAPR

Prevention of inhalation of

particulates.

Double Nitrile Gloves (min 0.11

Breakthrough time for

hydrazines is short; double

Hands ) )
mm thickness) gloving allows outer glove
removal upon contamination.
Prevents accumulation on
Tyvek® Lab Coat (closed front) )
Body fabric lab coats; sleeve covers
+ Sleeve Covers ]
bridge the glove-cuff gap.
Tighter seal than safety
Eyes Chemical Safety Goggles glasses; protects against

splashes and vapors.

Handling & Experimental Workflow

Expertise: The following workflow minimizes exposure during the most critical phase: weighing

and solubilization.

Step-by-Step Protocol: Solubilization

o Preparation: Place the balance inside the containment device (BSC/CACI). Line the work

surface with plastic-backed absorbent pads.

» Weighing:

o Use an anti-static weighing boat.

o Technique: Do not spatula the powder if possible; gently tap the vial to dispense. If a

spatula is used, it must be disposable or cleaned immediately with bleach solution.

e Solubilization:

o Add solvent (e.g., DMSO) immediately to the weighing boat or transfer solid to a pre-filled

vial.
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o Reasoning: Solubilizing the powder eliminates the inhalation risk of the solid dust.

o Transfer: Cap the vial tightly and wipe the exterior with a 10% bleach wipe before removing it
from the BSC.

Workflow Visualization (DOT)

High Containment Zone (BSC/Iso)

1. Receipt & Storage etrieve . Don PPE. n; 3. Weighing Wetting (Dust Control) o [ERUREETTS Sealed Transfer  [S8=0ET Chemical Inactivation
(-20°C, Desiccated) (Double Nitrle, Tyvek) (Inside BSCICACH) (DMSO/MeOH)

Click to download full resolution via product page

Caption: Operational workflow for N-Hydroxy-1-hydrazinecarboxamide emphasizing
containment during the solid-handling phase.

Decontamination & Emergency Procedures

Self-Validating System: Hydrazines are reducing agents; therefore, oxidative decontamination
is the most effective inactivation method.

Chemical Inactivation Protocol
e Reagent: 10% Sodium Hypochlorite (Bleach) solution or 1M NaOH.

¢ Mechanism: Oxidation of the hydrazine moiety breaks the N-N bond, converting it to nitrogen
gas (

) and innocuous byproducts.

e Procedure:
o Absorb liquid spill with pads.
o Apply 10% bleach solution to the contaminated surface.

o Allow 15 minutes contact time.
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o Rinse with water to prevent corrosion of stainless steel surfaces.

Emergency Response

o Eye Contact: Flush immediately with water for 15 minutes. Do not use neutralization agents
in the eye.

o Skin Contact: Remove contaminated clothing immediately.[1] Wash skin with soap and water
(avoid scrubbing which can abrade skin and increase absorption).

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel
only).

Storage & Stability

e Temperature: Store at -20°C.

o Atmosphere: Hygroscopic. Store under inert gas (Argon/Nitrogen) if possible, or in a tightly
sealed desiccator.

e Incompatibilities:
o Strong Oxidizers: Risk of fire/explosion.
o Aldehydes/Ketones: Will react to form hydrazones/semicarbazones.

o Strong Acids/Bases: Hydrolysis risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. jcichem.com [jcichem.com]

e To cite this document: BenchChem. [N-Hydroxy-1-hydrazinecarboxamide: Comprehensive
Safety & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595866/docs#n-hydroxy-1-hydrazinecarboxamide-
comprehensive-safety-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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